Cas no 2034155-23-0 (Tert-butyl 4-(3-methylbutoxy)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(3-methylbutoxy)piperidine-1-carboxylate
• CAS No: 2034155-23-0
• MF: C₁₅H₂₉NO₃
• MW: 271.395664930344
• CID: 4710550
• PubChem ID: 57917095
• Update Time: 2025-06-07

Tert-butyl 4-(3-methylbutoxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-methylbutoxy)piperidine-1-carboxylate
• Tert-butyl 4-(3-methylbutoxy)piperidine-1-carboxylate

• Inchi： 1S/C15H29NO3/c1-12(2)8-11-18-13-6-9-16(10-7-13)14(17)19-15(3,4)5/h12-13H,6-11H2,1-5H3
• InChI Key： HIAYCKXVRWMINM-UHFFFAOYSA-N
• SMILES： O(CCC(C)C)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 276
• Topological Polar Surface Area: 38.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-(3-methylbutoxy)piperidine-1-carboxylate

Tert-butyl 4-(3-methylbutoxy)piperidine-1-carboxylate (CAS No. 2034155-23-0): A Comprehensive Overview

Tert-butyl 4-(3-methylbutoxy)piperidine-1-carboxylate, identified by its CAS number 2034155-23-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The unique structural features of Tert-butyl 4-(3-methylbutoxy)piperidine-1-carboxylate make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the realm of drug discovery and medicinal chemistry.

The presence of a tert-butyl group at the 1-position and an 3-methylbutoxy side chain at the 4-position of the piperidine ring imparts distinct physicochemical properties to this compound. These structural elements contribute to its solubility, stability, and reactivity, making it a valuable building block for the development of novel therapeutic agents. In recent years, there has been a growing interest in piperidine derivatives due to their demonstrated efficacy in modulating various biological pathways, including neurotransmitter systems and enzyme inhibition.

One of the most compelling aspects of Tert-butyl 4-(3-methylbutoxy)piperidine-1-carboxylate is its potential application in the synthesis of central nervous system (CNS) drugs. Piperidine-based scaffolds have been extensively explored for their ability to interact with neurotransmitter receptors and transporters, making them ideal candidates for treating neurological disorders such as depression, anxiety, and Parkinson's disease. The specific substitution pattern of this compound may enhance its binding affinity and selectivity for target proteins, thereby improving its pharmacological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of Tert-butyl 4-(3-methylbutoxy)piperidine-1-carboxylate with various biological targets. These studies have highlighted its potential as a ligand for serotonin receptors (e.g., 5-HT1A, 5-HT2A), which are implicated in mood regulation and cognitive function. Additionally, the compound's structural features may facilitate its interaction with dopamine receptors, offering a promising avenue for developing treatments against motor disorders.

The pharmaceutical industry has been particularly interested in leveraging piperidine derivatives for their ability to enhance drug bioavailability and metabolic stability. The tert-butyl group at the 1-position of Tert-butyl 4-(3-methylbutoxy)piperidine-1-carboxylate can improve lipophilicity, while the bulky nature of this group can also reduce metabolic susceptibility. This balance makes it an attractive candidate for oral administration and prolonged circulation within the body.

In addition to its potential in CNS drug development, Tert-butyl 4-(3-methylbutoxy)piperidine-1-carboxylate has shown promise in other therapeutic areas. For instance, its structural motif is reminiscent of several approved drugs that target G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. By serving as a key intermediate, this compound can be used to synthesize novel GPCR modulators with improved efficacy and reduced side effects.

The synthesis of Tert-butyl 4-(3-methylbutoxy)piperidine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, alkylation processes, and protection-deprotection strategies to introduce the desired functional groups at specific positions on the piperidine ring. Advances in synthetic methodologies have enabled more efficient production methods, making this compound more accessible for research applications.

The safety profile of Tert-butyl 4-(3-methylbutoxy)piperidine-1-carboxylate is another critical consideration in its application within pharmaceutical research. Preliminary toxicology studies have indicated that this compound exhibits low acute toxicity when tested in vitro and in vivo. However, further comprehensive safety evaluations are necessary before it can be considered for clinical use. These studies will focus on long-term exposure effects, potential interactions with other drugs, and any adverse reactions that may arise from repeated administration.

The growing interest in piperidine derivatives has spurred innovation in synthetic chemistry and drug design. Researchers are increasingly exploring novel ways to modify the piperidine core to enhance pharmacological properties such as potency, selectivity, and pharmacokinetics. The unique structure of Tert-butyl 4-(3-methylbutoxy)piperidine-1-carboxylate provides a valuable starting point for these endeavors, offering a scaffold that can be further functionalized to meet specific therapeutic needs.

In conclusion, Tert-butyl 4-(3-methylbutoxy)piperidine-1-carboxylate (CAS No. 2034155-23-0) represents a significant advancement in pharmaceutical chemistry. Its distinctive structural features make it a powerful tool for drug discovery and development, particularly in the treatment of neurological disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the next generation of therapeutic agents.